Cas no 778-10-9 (3-Acetylamino-1-adamantanol)

3-Acetylamino-1-adamantanol is a functionalized adamantane derivative characterized by the presence of both acetylated amino and hydroxyl groups on the adamantane scaffold. This compound is of interest in medicinal chemistry and material science due to its rigid, three-dimensional structure, which enhances stability and binding specificity in molecular interactions. The acetylated amino group improves solubility and bioavailability, while the hydroxyl group provides a versatile site for further chemical modifications. Its unique structural features make it a valuable intermediate in the synthesis of pharmaceuticals, particularly for targeting central nervous system disorders and as a building block for advanced polymers. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

3-Acetylamino-1-adamantanol structure

Product Name:3-Acetylamino-1-adamantanol

CAS No:778-10-9

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:1029975

PubChem ID:2842792

Update Time:2025-05-28

3-Acetylamino-1-adamantanol Chemical and Physical Properties

Names and Identifiers

- N-(3-Hydroxyadamantan-1-yl)acetamide
- N-(3-hydroxy-1-adamantyl)acetamide
- AB00081967-01
- Cambridge id 5347923
- CCG-6915
- 778-10-9
- QGQQCWHALQYFDK-UHFFFAOYSA-N
- AKOS004120095
- DTXSID60385724
- Oprea1_376603
- SCHEMBL21376715
- SCHEMBL5608005
- SDCCGMLS-0064816.P001
- 1-acetylamino-3-adamantanol
- BIM-0018880.P001
- AKOS016845601
- CBMicro_018923
- 3-Acetamido-1-adamantanol
- DB-315055
- 3-Acetylamino-1-adamantanol
- Inchi： 1S/C12H19NO2/c1-8(14)13-11-3-9-2-10(4-11)6-12(15,5-9)7-11/h9-10,15H,2-7H2,1H3,(H,13,14)
- InChI Key： QGQQCWHALQYFDK-UHFFFAOYSA-N
- SMILES： OC12CC3CC(C1)CC(C3)(C2)NC(C)=O

Computed Properties

Exact Mass: 209.14167
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 224-226 ºC
Solubility: Slightly soluble (5.7 g/l) (25 º C),
PSA: 49.33

3-Acetylamino-1-adamantanol Security Information

Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： R22
Hazardous Material Identification：

3-Acetylamino-1-adamantanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A549330-25mg	3-Acetylamino-1-adamantanol	778-10-9		25mg	$ 50.00	2022-06-08
TRC	A549330-50mg	3-Acetylamino-1-adamantanol	778-10-9		50mg	$ 65.00	2022-06-08
TRC	A549330-200mg	3-Acetylamino-1-adamantanol	778-10-9		200mg	$ 185.00	2022-06-08
Chemenu	CM129399-1g	N-(3-hydroxyadamantan-1-yl)acetamide	778-10-9	95%	1g	$356	2021-08-05
Chemenu	CM129399-1g	N-(3-hydroxyadamantan-1-yl)acetamide	778-10-9	95%	1g	$***	2023-05-29